Cas no 868217-23-6 (1-(4-methoxybenzenesulfonyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

1-(4-Methoxybenzenesulfonyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is a sulfonamide-substituted imidazole derivative with potential applications in medicinal chemistry and organic synthesis. The compound features a 4,5-dihydroimidazole core, functionalized with a 4-methoxybenzenesulfonyl group at the 1-position and a 2-methylbenzylthio moiety at the 2-position. This structure confers stability and reactivity, making it a versatile intermediate for further derivatization. The presence of electron-donating methoxy and methyl groups may enhance solubility and modulate electronic properties. Its well-defined molecular architecture allows for precise modifications, facilitating research in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound's synthetic accessibility and structural tunability make it a valuable scaffold for exploratory studies.
1-(4-methoxybenzenesulfonyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole structure
868217-23-6 structure
Product Name:1-(4-methoxybenzenesulfonyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
CAS No:868217-23-6
MF:C18H20N2O3S2
MW:376.493001937866
CID:6336238
PubChem ID:2148644
Update Time:2025-10-31

1-(4-methoxybenzenesulfonyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methoxybenzenesulfonyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
    • 1-(4-methoxybenzenesulfonyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
    • 1-(4-methoxyphenyl)sulfonyl-2-[(2-methylphenyl)methylsulfanyl]-4,5-dihydroimidazole
    • SR-01000909116
    • AKOS024609631
    • SR-01000909116-1
    • 1-((4-methoxyphenyl)sulfonyl)-2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazole
    • 868217-23-6
    • VU0489550-1
    • F1804-0100
    • Inchi: 1S/C18H20N2O3S2/c1-14-5-3-4-6-15(14)13-24-18-19-11-12-20(18)25(21,22)17-9-7-16(23-2)8-10-17/h3-10H,11-13H2,1-2H3
    • InChI Key: XTIUNEXDKGCFLC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC)(N1C(=NCC1)SCC1C=CC=CC=1C)(=O)=O

Computed Properties

  • Exact Mass: 376.09153485g/mol
  • Monoisotopic Mass: 376.09153485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 92.6Ų

1-(4-methoxybenzenesulfonyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1804-0100-2μmol
1-(4-methoxybenzenesulfonyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-23-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1804-0100-5μmol
1-(4-methoxybenzenesulfonyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-23-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1804-0100-10μmol
1-(4-methoxybenzenesulfonyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-23-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1804-0100-20μmol
1-(4-methoxybenzenesulfonyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-23-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1804-0100-1mg
1-(4-methoxybenzenesulfonyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-23-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1804-0100-2mg
1-(4-methoxybenzenesulfonyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-23-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1804-0100-3mg
1-(4-methoxybenzenesulfonyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-23-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1804-0100-4mg
1-(4-methoxybenzenesulfonyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-23-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1804-0100-5mg
1-(4-methoxybenzenesulfonyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-23-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1804-0100-10mg
1-(4-methoxybenzenesulfonyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-23-6 90%+
10mg
$79.0 2023-05-17

Additional information on 1-(4-methoxybenzenesulfonyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Introduction to 1-(4-methoxybenzenesulfonyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868217-23-6)

1-(4-methoxybenzenesulfonyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, identified by its CAS number 868217-23-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole class, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of multiple functional groups, including a 4-methoxybenzenesulfonyl moiety and a {(2-methylphenyl)methylsulfanyl} substituent, makes this molecule a promising candidate for further investigation in synthetic chemistry and pharmacological applications.

The 4-methoxybenzenesulfonyl group is a key feature of this compound, contributing to its potential interactions with biological targets. This moiety is commonly found in various bioactive molecules and has been implicated in mechanisms related to enzyme inhibition and receptor binding. The {(2-methylphenyl)methylsulfanyl} group, on the other hand, introduces a hydrophobic region that can influence the compound's solubility and pharmacokinetic properties. Together, these structural elements suggest that 1-(4-methoxybenzenesulfonyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole may exhibit unique pharmacological profiles suitable for addressing specific therapeutic challenges.

In recent years, there has been growing interest in imidazole derivatives due to their diverse biological activities. Imidazoles are known to interact with various cellular targets, including enzymes, receptors, and ion channels. The structural flexibility of imidazole rings allows for the introduction of diverse substituents, enabling the design of molecules with tailored biological properties. The compound in question (1-(4-methoxybenzenesulfonyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole) is no exception and represents a sophisticated example of how functional group modifications can enhance molecular interactions.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the 4-methoxybenzenesulfonyl and {(2-methylphenyl)methylsulfanyl} groups provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological effects. This flexibility is particularly valuable in medicinal chemistry, where small changes in molecular structure can lead to significant differences in biological activity. For instance, studies have shown that sulfonyl-containing compounds often exhibit potent inhibitory effects on various enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

Moreover, the 4-methoxybenzenesulfonyl group has been extensively studied for its role in modulating biological processes. This moiety is known to enhance binding affinity to target proteins by forming hydrogen bonds and hydrophobic interactions. The presence of this group in 1-(4-methoxybenzenesulfonyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole suggests that it may interact strongly with specific enzymes or receptors, potentially leading to therapeutic effects. Additionally, the {(2-methylphenyl)methylsulfanyl} group can contribute to the compound's ability to cross cell membranes, which is crucial for achieving effective drug delivery.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(4-methoxybenzenesulfonyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole for potential biological activity. Molecular docking studies have been particularly useful in predicting how this compound might interact with target proteins based on its three-dimensional structure. These studies have shown that the compound can bind effectively to several enzymes and receptors, suggesting multiple potential therapeutic applications.

The synthesis of 1-(4-methoxybenzenesulfonyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the 4-methoxybenzenesulfonyl group typically involves sulfonation reactions followed by methylation or other functionalization steps. Similarly, the addition of the {(2-methylphenyl)methylsulfanyl} group often requires sulfide coupling reactions or other advanced synthetic methodologies. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product.

In conclusion, 1-(4-methoxybenzenesulfonyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868217-23-6) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications for imidazole derivatives, this compound is likely to play an important role in future therapeutic strategies.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.